3-[N-Acetyl-L-cystein-S-yl] Acetaminophen-d5 Sodium Salt (Major)
3-[N-Acetyl-L-cystein-S-yl] Acetaminophen-d5 Sodium Salt (Major)
Brand Name:
Vulcanchem
CAS No.:
1331911-02-4
VCID:
VC0016142
InChI:
InChI=1S/C13H16N2O5S.Na/c1-7(16)14-9-3-4-11(18)12(5-9)21-6-10(13(19)20)15-8(2)17;/h3-5,10,18H,6H2,1-2H3,(H,14,16)(H,15,17)(H,19,20);/q;+1/p-1/t10-;/m0./s1/i1D3,3D,5D;
SMILES:
CC(=O)NC(CSC1=C(C=CC(=C1)N=C(C)[O-])O)C(=O)O.[Na+]
Molecular Formula:
C13H15N2NaO5S
Molecular Weight:
339.352
3-[N-Acetyl-L-cystein-S-yl] Acetaminophen-d5 Sodium Salt (Major)
CAS No.: 1331911-02-4
Reference Standards
VCID: VC0016142
Molecular Formula: C13H15N2NaO5S
Molecular Weight: 339.352
![3-[N-Acetyl-L-cystein-S-yl] Acetaminophen-d5 Sodium Salt (Major) - 1331911-02-4](/images/no_structure.jpg)
| CAS No. | 1331911-02-4 |
|---|---|
| Product Name | 3-[N-Acetyl-L-cystein-S-yl] Acetaminophen-d5 Sodium Salt (Major) |
| Molecular Formula | C13H15N2NaO5S |
| Molecular Weight | 339.352 |
| IUPAC Name | sodium;N-[3-[(2R)-2-acetamido-2-carboxyethyl]sulfanyl-2,6-dideuterio-4-hydroxyphenyl]-2,2,2-trideuterioethanimidate |
| Standard InChI | InChI=1S/C13H16N2O5S.Na/c1-7(16)14-9-3-4-11(18)12(5-9)21-6-10(13(19)20)15-8(2)17;/h3-5,10,18H,6H2,1-2H3,(H,14,16)(H,15,17)(H,19,20);/q;+1/p-1/t10-;/m0./s1/i1D3,3D,5D; |
| Standard InChIKey | JKIDIVFUGFKUBH-SWHSFZNRSA-M |
| SMILES | CC(=O)NC(CSC1=C(C=CC(=C1)N=C(C)[O-])O)C(=O)O.[Na+] |
| Synonyms | Paracetamol Mercapturate-d5 Sodium Salt; APAP-CYS-NAc-d5 (major) Sodium Salt; Acetaminophen-d5 Mercapturate Sodium Salt |
| Last Modified | Aug 20 2021 |
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